1-(2,6-Difluorophenyl)-2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl acetate

• IUPAC Name: [1-(2,6-difluorophenyl)-2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl] acetate
• InChI: InChI=1S/C12H9F2N3O3S/c1-6(18)20-10(9-7(13)3-2-4-8(9)14)11(19)16-12-17-15-5-21-12/h2-5,10H,1H3,(H,16,17,19)
• InChI Key: OEJAZAOIHBIEIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C1=C(C=CC=C1F)F)C(=O)NC2=NN=CS2
• Molecular Formula: C12H9F2N3O3S
• DSSTOX Substance ID: DTXSID201164229
• Molecular Weight: 313.28 g/mol
• CAS RN: 866009-30-5

Description

1-(2,6-Difluorophenyl)-2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl acetate (DFTTA) is a novel compound with a wide range of applications in scientific research. It is a versatile molecule that can be used to synthesize a variety of compounds and has been used in a number of laboratory experiments. DFTTA is an important and versatile compound that has been used in a variety of research applications, including biochemical and physiological studies.

Scientific Research Applications

Antimicrobial Activity

Compounds containing 1,3,4-thiadiazole moieties, similar to 1-(2,6-Difluorophenyl)-2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl acetate, have been explored for their antimicrobial properties. For example:

• Govori et al. (2014) synthesized compounds with a 1,3,4-thiadiazole structure, demonstrating moderate antimicrobial activity (Govori, Spahiu, & Haziri, 2014).
• Desai et al. (2007) reported on new quinazolines with a 1,3,4-thiadiazole segment, showing potential as antimicrobial agents (Desai, Shihora, & Moradia, 2007).
• Maddila and Jonnalagadda (2013) developed 1,3,4-thiadiazole derivatives with significant antibacterial and antifungal activities (Maddila & Jonnalagadda, 2013).

Synthesis and Characterization

The synthesis and characterization of compounds containing the 1,3,4-thiadiazole unit are important in scientific research, including:

• Iravani and Esmaeili (2020) developed a one-pot synthesis method for derivatives of 1,3,4-thiadiazole (Iravani & Esmaeili, 2020).
• Yu et al. (2014) focused on the synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl) acetamide derivatives, detailing their structural identification (Yu et al., 2014).

Spectral-Luminescent Properties

The spectral and luminescent properties of compounds similar to 1-(2,6-Difluorophenyl)-2-oxo-2-(1,3,4-thiadiazol-2-ylamino)ethyl acetate have been studied, for example:

• Mikhailov et al. (2018) examined the spectral-luminescent properties of related compounds, highlighting their potential applications (Mikhailov et al., 2018).

Inhibitory and Pharmacological Activity

Several studies have evaluated the inhibitory and pharmacological activities of compounds containing the 1,3,4-thiadiazole moiety:

• Navarrete-Vázquez et al. (2012) investigated the inhibitory activity of similar compounds against protein tyrosine phosphatase 1B (Navarrete-Vázquez et al., 2012).
• Shkair et al. (2016) synthesized a series of 1,3,4-thiadiazoles with significant anti-inflammatory and analgesic activities (Shkair et al., 2016).